Cas no 50673-48-8 (Isoleucine; (2R,3S)-form, N-Me)
50673-48-8 structure
Product Name:Isoleucine; (2R,3S)-form, N-Me
CAS No:50673-48-8
MF:C7H15NO2
MW:145.199502229691
CID:2360986
PubChem ID:14252411
Update Time:2025-04-21
Isoleucine; (2R,3S)-form, N-Me Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL3138648
- D-Alloisoleucine, N-methyl-
- 50673-48-8
- Methyl-D-alloisoleucine
- SCHEMBL2034259
- (2R,3S)-3-methyl-2-(methylamino)pentanoic acid
- Isoleucine; (2R,3S)-form, N-Me
-
- Inchi: 1S/C7H15NO2/c1-4-5(2)6(8-3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
- InChI Key: KSPIYJQBLVDRRI-UHFFFAOYSA-N
- SMILES: CCC(C(C(=O)O)NC)C
Computed Properties
- Exact Mass: 145.110278721Da
- Monoisotopic Mass: 145.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 114
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 49.3Ų
Isoleucine; (2R,3S)-form, N-Me Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
50673-48-8 (Isoleucine; (2R,3S)-form, N-Me) Related Products
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